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A Comprehensive Guide to the Structural Differences Between Chromate and Dichromate

Anions

For researchers, scientists, and professionals in drug development, a precise understanding of

ionic structures is paramount. This guide provides an objective comparison of the structural

disparities between chromate (CrO₄²⁻) and dichromate (Cr₂O₇²⁻) anions, supported by

experimental data.

Introduction
Chromate and dichromate are oxoanions of chromium, with chromium in the +6 oxidation state

in both species.[1][2][3][4] Despite this shared characteristic, their structures, and consequently

some of their properties, differ significantly. These anions exist in a pH-dependent equilibrium,

a crucial factor in their chemical behavior.[4][5][6] The vibrant yellow color of chromate

solutions is characteristic of alkaline conditions, while the bright orange hue of dichromate is

observed in acidic media.[5][6]

Molecular Structure
The fundamental structural difference lies in their composition and geometry. The chromate ion

consists of a single chromium atom tetrahedrally bonded to four oxygen atoms.[5][7] In

contrast, the dichromate ion is formed by two tetrahedral chromate units sharing a common

oxygen atom.[1][5]
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Table 1: Comparison of Structural Parameters

Parameter Chromate (CrO₄²⁻) Dichromate (Cr₂O₇²⁻)

Geometry Tetrahedral Two corner-sharing tetrahedra

Cr-O Bond Length (Terminal) ~1.62 Å ~1.63 Å[8]

Cr-O Bond Length (Bridging) N/A ~1.79 Å[8]

O-Cr-O Bond Angle ~109.5°[7] N/A

Cr-O-Cr Bond Angle N/A 126°[1][7][9]

Oxidation State of Cr +6[2][3][7] +6[1][2][7]

Interconversion and Equilibrium
The interconversion between chromate and dichromate is a classic example of a chemical

equilibrium influenced by pH. In alkaline solutions, the chromate ion is the predominant

species. As the pH is lowered (becomes more acidic), two chromate ions condense to form a

dichromate ion and a molecule of water.[5] This reversible reaction can be represented as:

2 CrO₄²⁻ (yellow) + 2 H⁺ ⇌ Cr₂O₇²⁻ (orange) + H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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